Cas no 1803712-01-7 (Ethyl 4-(3-bromopropyl)-2-chlorobenzoate)
Ethyl 4-(3-bromopropyl)-2-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-(3-bromopropyl)-2-chlorobenzoate
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- Inchi: 1S/C12H14BrClO2/c1-2-16-12(15)10-6-5-9(4-3-7-13)8-11(10)14/h5-6,8H,2-4,7H2,1H3
- InChI Key: ABELQOPHLAASNJ-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC(C(=O)OCC)=C(C=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 223
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3
Ethyl 4-(3-bromopropyl)-2-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007651-250mg |
Ethyl 4-(3-bromopropyl)-2-chlorobenzoate |
1803712-01-7 | 97% | 250mg |
494.40 USD | 2021-05-31 | |
| Alichem | A015007651-500mg |
Ethyl 4-(3-bromopropyl)-2-chlorobenzoate |
1803712-01-7 | 97% | 500mg |
863.90 USD | 2021-05-31 | |
| Alichem | A015007651-1g |
Ethyl 4-(3-bromopropyl)-2-chlorobenzoate |
1803712-01-7 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
Ethyl 4-(3-bromopropyl)-2-chlorobenzoate Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on Ethyl 4-(3-bromopropyl)-2-chlorobenzoate
Comprehensive Overview of Ethyl 4-(3-bromopropyl)-2-chlorobenzoate (CAS No. 1803712-01-7)
Ethyl 4-(3-bromopropyl)-2-chlorobenzoate (CAS No. 1803712-01-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoate core with 3-bromopropyl and 2-chloro substituents, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and material science.
In recent years, the demand for high-purity intermediates like Ethyl 4-(3-bromopropyl)-2-chlorobenzoate has surged, driven by advancements in small-molecule therapeutics and precision agriculture. The compound’s bromine and chlorine functional groups enable selective modifications, aligning with trends in green chemistry and atom-efficient synthesis. A common query among chemists is how to optimize its synthesis to minimize byproducts—a topic frequently searched in academic databases.
The compound’s CAS number 1803712-01-7 is critical for regulatory compliance and patent documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, a concern often raised in quality control forums. Additionally, its stability under various storage conditions is a recurring discussion point in chemical supply chain management.
From an industrial perspective, Ethyl 4-(3-bromopropyl)-2-chlorobenzoate is gaining traction in catalysis research and polymer modification. Its role in cross-coupling reactions—a hot topic in organic synthesis—has been explored in recent publications. Environmental impact assessments of halogenated compounds also highlight the need for sustainable disposal methods, addressing another frequent search query.
In summary, CAS 1803712-01-7 represents a versatile building block with growing relevance in life sciences and industrial chemistry. Its integration into high-throughput screening libraries and custom synthesis workflows underscores its importance in modern R&D. Future studies may focus on its biocompatibility and scalable production, key areas of user interest.
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